8-[(4-Ethylpiperazin-1-yl)methyl]-7-hydroxy-3-(4-methoxyphenyl)chromen-2-one

• IUPAC Name: 8-[(4-ethylpiperazin-1-yl)methyl]-7-hydroxy-3-(4-methoxyphenyl)chromen-2-one
• InChI: InChI=1S/C23H26N2O4/c1-3-24-10-12-25(13-11-24)15-20-21(26)9-6-17-14-19(23(27)29-22(17)20)16-4-7-18(28-2)8-5-16/h4-9,14,26H,3,10-13,15H2,1-2H3
• InChI Key: JIJNZIHKDDITLD-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)CC2=C(C=CC3=C2OC(=O)C(=C3)C4=CC=C(C=C4)OC)O
• Molecular Formula: C23H26N2O4
• Molecular Weight: 394.5 g/mol

Description

8-[(4-Ethylpiperazin-1-yl)methyl]-7-hydroxy-3-(4-methoxyphenyl)chromen-2-one is a synthetic compound that has been studied for its potential applications in scientific research. This compound is also known as J147 and has been found to have a range of biochemical and physiological effects. In

Scientific Research Applications

Antimicrobial Activity

8-[(4-Ethylpiperazin-1-yl)methyl]-7-hydroxy-3-(4-methoxyphenyl)chromen-2-one and its derivatives have shown promise in antimicrobial research. A study by Mandala et al. (2013) synthesized related compounds that exhibited significant antibacterial and antifungal activity, comparable to standard treatments. This was further supported by structure-based investigations and docking studies (Mandala et al., 2013).

Neuroprotective Properties

Research indicates potential neuroprotective properties of related compounds. A study on compound IMM‐H004, a derivative, by Zuo et al. (2015) explored its role in protecting against transient global ischemic injury (Zuo et al., 2015).

Antioxidant Properties

Several studies have investigated the antioxidant properties of similar compounds. Stanchev et al. (2009) examined the activity of 4-hydroxycoumarin derivatives, finding that some showed significant in vitro antioxidant activity in hypochlorous systems (Stanchev et al., 2009).

Anti-inflammatory and Cytotoxic Agents

Research by Patjana et al. (2019) on Xylaria sp. SWUF09-62 fungus isolated new compounds, including 6-ethyl-8-hydroxy-4H-chromen-4-one, showing potential anti-inflammatory properties and cytotoxicity against cancer cells (Patjana et al., 2019).

Anticholinesterase Activity

A study by Filippova et al. (2019) developed compounds including 3-{[4-methyl-3-(4-methylpiperazin-1-yl)]pent-1-en-1-yl}-4H-chromen-4-ones, showing inhibitory activity against butyrylcholinesterase, relevant in Alzheimer's disease research (Filippova et al., 2019).

Growth-Regulating Activity on Plants

Stanchev et al. (2010) tested 4-hydroxycoumarin derivatives, including compounds structurally related to this compound, for growth-regulating activity on soybean plants, showing various effects on growth and nitrogen-fixing ability (Stanchev et al., 2010).